4,5-Dimethoxyacridine-9(10H)-one

• Molecular Formula: C15H13NO3
• Molecular Weight: 255.27 g/mol
• IUPAC Name: 4,5-dimethoxy-10H-acridin-9-one
• InChI: InChI=1S/C15H13NO3/c1-18-11-7-3-5-9-13(11)16-14-10(15(9)17)6-4-8-12(14)19-2/h3-8H,1-2H3,(H,16,17)
• InChI Key: QNEPMYKKHVVCPT-UHFFFAOYSA-N
• SMILES: COC1=CC=CC2=C1NC3=C(C2=O)C=CC=C3OC

Description

4,5-Dimethoxyacridine-9(10H)-one, also known as DMAO, is a synthetic compound that belongs to the acridine family. It is a yellow crystalline solid that is used in various scientific research applications. DMAO is a versatile compound that has been extensively studied for its biochemical and physiological effects, as well as its mechanism of action.

Scientific Research Applications

4,5-Dimethoxyacridine-9(10H)-one has been extensively studied for its scientific research applications. It is commonly used as a fluorescent probe for the detection of DNA and RNA. 4,5-Dimethoxyacridine-9(10H)-one is also used in the synthesis of various organic compounds, including pharmaceuticals, dyes, and pesticides. In addition, 4,5-Dimethoxyacridine-9(10H)-one has been studied for its potential anticancer and antiviral properties.

Mechanism of Action

The mechanism of action of 4,5-Dimethoxyacridine-9(10H)-one is not fully understood. However, studies have shown that 4,5-Dimethoxyacridine-9(10H)-one can intercalate into DNA and RNA, leading to changes in their structure and function. 4,5-Dimethoxyacridine-9(10H)-one has also been shown to inhibit the activity of certain enzymes, which may contribute to its anticancer and antiviral properties.
Biochemical and Physiological Effects:
4,5-Dimethoxyacridine-9(10H)-one has been shown to have various biochemical and physiological effects. It has been shown to induce apoptosis, or programmed cell death, in cancer cells. 4,5-Dimethoxyacridine-9(10H)-one has also been shown to inhibit the replication of certain viruses, including HIV and herpes simplex virus. In addition, 4,5-Dimethoxyacridine-9(10H)-one has been shown to have antioxidant properties, which may contribute to its potential therapeutic effects.

Advantages and Limitations for Lab Experiments

One of the main advantages of 4,5-Dimethoxyacridine-9(10H)-one is its versatility. It can be used in a wide range of scientific research applications, including as a fluorescent probe and in the synthesis of organic compounds. 4,5-Dimethoxyacridine-9(10H)-one is also relatively easy to synthesize in the laboratory. However, one of the limitations of 4,5-Dimethoxyacridine-9(10H)-one is its potential toxicity. It is important to handle 4,5-Dimethoxyacridine-9(10H)-one with care and to use appropriate safety precautions when working with this compound.

Future Directions

There are many potential future directions for the study of 4,5-Dimethoxyacridine-9(10H)-one. One area of interest is the development of new synthetic methods for 4,5-Dimethoxyacridine-9(10H)-one that are more efficient and environmentally friendly. Another area of interest is the study of 4,5-Dimethoxyacridine-9(10H)-one's potential therapeutic effects, including its anticancer and antiviral properties. Further research is also needed to fully understand the mechanism of action of 4,5-Dimethoxyacridine-9(10H)-one and its effects on DNA and RNA.

Synthesis Methods

The synthesis of 4,5-Dimethoxyacridine-9(10H)-one involves the reaction of 4,5-dimethoxyanthranilic acid with phosphorus oxychloride in the presence of a catalyst. The resulting product is then treated with sodium hydroxide to obtain 4,5-Dimethoxyacridine-9(10H)-one. This method is widely used in the laboratory for the synthesis of 4,5-Dimethoxyacridine-9(10H)-one.